4-(Ethynyloxy)-3-methoxybenzaldehyde
Overview
Description
4-(Ethynyloxy)-3-methoxybenzaldehyde is a useful research compound. Its molecular formula is C10H8O3 and its molecular weight is 176.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(Ethynyloxy)-3-methoxybenzaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(Ethynyloxy)-3-methoxybenzaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Spectroscopic investigations on 4-hexyloxy-3-methoxybenzaldehyde, a derivative of vanillin, have been conducted using density functional theory (DFT) and experimental methods, providing insights into its optimized geometry, vibrational frequencies, NMR chemical shifts, UV-visible spectra, and other molecular properties (Abbas, Gökce, & Bahçelī, 2016).
Synthesis of 4-Methoxysalicylaldehyde, another related compound, has been achieved via selective monomethylation, offering a more efficient and cost-effective method for industrial applications in organic compounds, drugs, and therapeutic agents (Jin, Zhang, Yan, & Ma, 2012).
The synthesis of vanillin (4-hydroxy-3-methoxybenzaldehyde), widely used in pharmaceutical, perfumery, and food flavoring industries, has been reviewed, detailing various synthesis methods and proposing a practical approach (Ju & Liao, 2003).
Electrochemical methods for synthesizing valuable chemicals have been explored, including the electrolysis of 4-methoxybenzyl alcohol to 4-methoxybenzaldehyde, demonstrating efficient synthesis with minimal waste (Sherbo, Delima, Chiykowski, MacLeod, & Berlinguette, 2018).
The room-temperature synthesis of anisaldehyde (4-methoxybenzaldehyde) has been achieved through ozonolysis of anethole in an environmentally friendly system, presenting a novel method for direct formation without ozonide isolation (Yu, Shen, Deng, Gan, & Ha, 2012).
Investigations on the vibrational dynamics of derivatives like 2-methoxybenzaldehyde and 4-methoxybenzaldehyde have been conducted through INS spectroscopy and periodic DFT calculations, providing insights into molecular interactions and dynamics (Ribeiro-Claro, Vaz, Nolasco, Gil, de Carvalho, Marques, & Amado, 2021).
properties
IUPAC Name |
4-ethynoxy-3-methoxybenzaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8O3/c1-3-13-9-5-4-8(7-11)6-10(9)12-2/h1,4-7H,2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NSYBXYQWSJSHPF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C=O)OC#C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701281119 |
Source
|
| Record name | Benzaldehyde, 4-(ethynyloxy)-3-methoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701281119 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1958100-59-8 |
Source
|
| Record name | Benzaldehyde, 4-(ethynyloxy)-3-methoxy- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1958100-59-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzaldehyde, 4-(ethynyloxy)-3-methoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701281119 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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